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Compound of Interest

Compound Name: 1-Chloro-2-cyclohexylbenzene
CAS No.: 91766-85-7
Cat. No.: B1625857
Get Quote
. J

Executive Summary & Chemical Identity

1-Chloro-2-cyclohexylbenzene (CAS: 91766-85-7) is a halogenated aromatic hydrocarbon
often used as a specialized intermediate in liquid crystal synthesis and as a high-boiling heat
transfer fluid.[1][2][3]

Unlike standard organic solvents (e.g., acetone, ethanol), this compound possesses a chlorine
substituent on the aromatic ring.[2] This structural feature dictates a strict "Zero-Drain" policy
and requires segregation into Halogenated Waste streams. Misclassification of this waste
stream can result in severe regulatory fines (RCRA/EPA) and damage to downstream
incineration catalysts.
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Chemical Attribute Specification

CAS Number 91766-85-7

Molecular Formula C12H15Cl

Flash Point >100°C (Combustible, not highly flammable)
Solubility Lipophilic (LogP ~5.2); Insoluble in water

Skin Irritant (H315), Eye Irritant (H319), Aquatic

Primary Hazards )
Chronic 1 (H410)

Waste Classification Halogenated Organic Solvent Waste

The "Why": Scientific Rationale for Segregation

As researchers, we must understand the causality behind disposal protocols to ensure
compliance.

e Combustion Chemistry & Dioxin Formation: When non-halogenated waste is incinerated, it
burns cleanly to CO2 and H20. However, 1-Chloro-2-cyclohexylbenzene contains chlorine.
[1][2][3] Upon combustion at standard temperatures (<850°C), chlorine atoms can recombine
with organic rings to form Polychlorinated Dibenzodioxins (PCDDs) and Furans—some of
the most potent environmental toxins known.

o Operational Implication: This waste must be sent to specialized high-temperature
incinerators (>1100°C) equipped with rapid quench systems and acid gas scrubbers (to
capture HCI).[2]

o Catalytic Poisoning: Many standard waste oxidizers use precious metal catalysts
(Platinum/Palladium). Halogens (CI, Br, I) bind irreversibly to these active sites, poisoning the
catalyst and rendering the emission control system ineffective.[2]

o Operational Implication: Never pour this compound into a "General Organic” or "Non-
Halogenated" carboy. Even 1% contamination renders the entire container "Halogenated,"

tripling the disposal cost.
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e Bioaccumulation Potential: With a LogP > 5, this compound is highly lipophilic. If released
into the sewer, it will not degrade in water treatment plants but will instead adsorb to sludge
and bioaccumulate in aquatic organisms.

Step-by-Step Disposal Protocol
Phase 1: Pre-Treatment & Segregation

o PPE Requirements: Nitrile gloves (0.11mm minimum thickness), safety goggles, and lab
coat. Use a fume hood due to potential volatility and irritation.

o Vessel Selection: Use High-Density Polyethylene (HDPE) or Glass containers.[2] Avoid low-
grade plastics that may swell upon long-term exposure to aromatics.[1][2]

Phase 2: Waste Stream Allocation

Follow this logic to determine the correct waste container:
e Pure/Stock Chemical:
o Label as "Halogenated Organic Waste."
o List constituents: "1-Chloro-2-cyclohexylbenzene >95%."[1][2][4]

» Reaction Mixtures (Mixed Solvents):

o

Scenario: You dissolved the compound in Dichloromethane (DCM).

o

Action: Dispose in Halogenated Waste.

[¢]

Scenario: You dissolved the compound in Acetone or Ethyl Acetate.

[¢]

Action:CRITICAL: Dispose in Halogenated Waste. The presence of the chloro-aromatic
overrides the non-halogenated solvent.[2]

e Aqueous Extractions (Separatory Funnel Waste):

o The aqueous layer may contain trace amounts of the compound.
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o Collect in a separate container labeled "Aqueous Waste - Toxic/Trace Organics." Do not
pour down the sink.

Phase 3: Spill Management (Immediate Action)
If <500mL is spilled:

o Evacuate the immediate area of ignition sources (though flash point is high, standard
protocol applies).

o Absorb using vermiculite, sand, or a dedicated "Organic/Solvent” spill pillow. Do not use
paper towels as they increase surface area for evaporation.

o Collect debris into a wide-mouth jar, seal, and label as "Hazardous Waste - Debris
contaminated with Halogenated Aromatics."

Visual Workflow: Cradle-to-Grave Disposal Logic

The following diagram illustrates the decision matrix for handling 1-Chloro-2-
cyclohexylbenzene waste to ensure regulatory compliance.
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Figure 1: Decision matrix for segregating 1-Chloro-2-cyclohexylbenzene waste streams. Note
that mixing with non-halogenated solvents still results in a Halogenated Waste classification.[2]

[5]

Regulatory Classification Codes

When filling out waste tags (Red Tags), use the following codes based on your region. While
this specific isomer is not always explicitly listed, it defaults to the broader "Halogenated"
categories.

Region Regulatory Body Classification Code Description

Spent halogenated
solvents (if mixed) or
Ignitable (if FP
<60°C).[1][2] Often
managed as Non-
RCRA Regulated
Hazardous Waste if

USA EPA (RCRA) F002 / D001

pure, but
"Halogenated" status

is the operational key.

Organic halogenated
EWC (European solvents, washing
EU 07 01 03* o
Waste Catalogue) liquids, and mother

liquors.[1][2]

Environmentally
Hazardous
Substance, Liquid,
N.O.S. (1-Chloro-2-

cyclohexylbenzene).

[1](2]

Global UN Transport UN 3082
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1625857?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1625857?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

